Cas no 1824388-75-1 (Methyl 4-methyl-1-benzofuran-3-carboxylate)

• Product Name: Methyl 4-methyl-1-benzofuran-3-carboxylate
• CAS No: 1824388-75-1
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 5705166
• PubChem ID: 91299200
• Update Time: 2025-06-13

Methyl 4-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-785070
• METHYL 4-METHYL-1-BENZOFURAN-3-CARBOXYLATE
• METHYL4-METHYL-1-BENZOFURAN-3-CARBOXYLATE
• 1824388-75-1
• 3-Benzofurancarboxylic acid, 4-methyl-, methyl ester
• Methyl 4-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C11H10O3/c1-7-4-3-5-9-10(7)8(6-14-9)11(12)13-2/h3-6H,1-2H3
• InChI Key： WSMGUJVMFAHLAS-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)C2=C1C=CC=C2C

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 281.8±20.0 °C(Predicted)

Additional information on Methyl 4-methyl-1-benzofuran-3-carboxylate

Methyl 4-methyl-1-benzofuran-3-carboxylate (CAS No. 1824388-75-1): A Comprehensive Overview

Methyl 4-methyl-1-benzofuran-3-carboxylate (CAS No. 1824388-75-1) is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in various chemical and biological processes. The benzofuran core, combined with the ester functional group, makes it a versatile intermediate in the synthesis of more complex molecules.

The chemical formula of Methyl 4-methyl-1-benzofuran-3-carboxylate is C₁₀H₁₀O₃, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of a methyl group at the 4-position and an ester group at the 3-position contributes to its distinct reactivity and functionality. This structural arrangement allows for various chemical modifications, making it a valuable building block in synthetic chemistry.

In recent years, the interest in benzofuran derivatives has surged due to their diverse pharmacological properties. Research has shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. The structural motif of benzofuran is particularly appealing because it can be easily modified to target specific biological pathways.

Methyl 4-methyl-1-benzofuran-3-carboxylate has been explored in several preclinical studies for its potential therapeutic applications. One notable area of research is its role as a precursor in the synthesis of bioactive molecules. For instance, it has been used to develop novel compounds that target neurological disorders. The ester group in the molecule can be hydrolyzed or converted into other functional groups, enabling the creation of more complex structures with tailored properties.

The synthesis of Methyl 4-methyl-1-benzofuran-3-carboxylate typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods highlight the compound's importance in modern synthetic chemistry and its potential for industrial applications.

Recent advancements in computational chemistry have also contributed to the understanding of Methyl 4-methyl-1-benzofuran-3-carboxylate's reactivity and interaction with biological targets. Molecular modeling studies have provided insights into how this compound can be optimized for better efficacy and reduced toxicity. Such computational approaches are increasingly integral to drug discovery pipelines, streamlining the identification of promising candidates for further development.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting enzymes involved in disease pathways. Methyl 4-methyl-1-benzofuran-3-carboxylate, with its versatile structure, serves as a key intermediate in the synthesis of such inhibitors. Its ability to undergo selective modifications allows researchers to fine-tune its interactions with biological targets, leading to more effective therapeutic agents.

In addition to its pharmaceutical applications, Methyl 4-methyl-1-benzofuran-3-carboxylate has found utility in materials science. Its aromatic structure and functional groups make it a suitable candidate for developing advanced polymers and coatings with enhanced properties. These materials could potentially find applications in electronics, construction, and other industries where performance and durability are critical.

The environmental impact of chemical synthesis is also a growing concern. Researchers are increasingly focusing on green chemistry principles to develop more sustainable methods for producing compounds like Methyl 4-methyl-1-benzofuran-3-carboxylate. Techniques such as catalytic asymmetric synthesis and solvent-free reactions are being explored to minimize waste and energy consumption. Such efforts align with global initiatives to promote sustainable practices in the chemical industry.

The future prospects of Methyl 4-methyl-1-benzofuran-3-carboxylate are promising, with ongoing research uncovering new possibilities for its application. As our understanding of molecular interactions deepens, so does the potential for this compound to contribute to innovative solutions in medicine and materials science. Continued investment in research and development will be crucial to realizing these possibilities fully.